Cas no 4506-53-0 (4H-Benzo4,5cyclohepta1,2-bthiophen-4-one)

• Product Name: 4H-Benzo4,5cyclohepta1,2-bthiophen-4-one
• CAS No: 4506-53-0
• MF: C₁₃H₈OS
• MW: 212.267022132874
• CID: 2859574
• PubChem ID: 4097274
• Update Time: 2025-04-21

4H-Benzo4,5cyclohepta1,2-bthiophen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-benzo<4,5>cyclohepta<1,2-b>thiophene-4-one
• SCHEMBL11551836
• 6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,8,10,12-hexaen-2-one
• 4506-53-0
• AE-641/30102054
• 4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one
• AKOS005067570
• 4H-Benzo4,5cyclohepta1,2-bthiophen-4-one

• Inchi： 1S/C13H8OS/c14-13-10-4-2-1-3-9(10)5-6-12-11(13)7-8-15-12/h1-8H
• InChI Key： AKYJPOPHGMQXHH-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC1C=CC=CC=1C2=O

Computed Properties

• Exact Mass: 212.03000
• Monoisotopic Mass: 212.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.41470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes